![molecular formula C10H14N2O3S2 B5155792 (2-{[(isopropylthio)acetyl]amino}-1,3-thiazol-4-yl)acetic acid](/img/structure/B5155792.png)
(2-{[(isopropylthio)acetyl]amino}-1,3-thiazol-4-yl)acetic acid
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Overview
Description
(2-{[(isopropylthio)acetyl]amino}-1,3-thiazol-4-yl)acetic acid, also known as ITAA, is a novel thiazole derivative that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. ITAA is a small molecule with a molecular weight of 247.34 g/mol and a chemical formula of C10H14N2O2S2.
Mechanism of Action
The mechanism of action of (2-{[(isopropylthio)acetyl]amino}-1,3-thiazol-4-yl)acetic acid is not fully understood, but it is believed to involve the modulation of various signaling pathways and the inhibition of specific enzymes and proteins. This compound has been shown to inhibit the activity of carbonic anhydrase, an enzyme involved in the regulation of acid-base balance in the body, and acetylcholinesterase, an enzyme involved in the breakdown of acetylcholine, a neurotransmitter involved in cognitive function.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects, including anti-inflammatory, analgesic, anticancer, and enzyme inhibitory activities. This compound has been shown to reduce the production of pro-inflammatory cytokines such as interleukin-1 beta and tumor necrosis factor-alpha, leading to a reduction in inflammation and pain.
Advantages and Limitations for Lab Experiments
(2-{[(isopropylthio)acetyl]amino}-1,3-thiazol-4-yl)acetic acid has several advantages for use in lab experiments, including its high purity, low toxicity, and ease of synthesis. However, this compound also has some limitations, including its low solubility in water and its potential instability under certain conditions.
Future Directions
There are several future directions for research on (2-{[(isopropylthio)acetyl]amino}-1,3-thiazol-4-yl)acetic acid, including:
1. Development of new drugs based on this compound for the treatment of inflammatory diseases, such as rheumatoid arthritis and osteoarthritis.
2. Investigation of the anticancer potential of this compound and its mechanism of action.
3. Identification of new enzyme targets for this compound and the development of new enzyme inhibitors based on this compound.
4. Investigation of the pharmacokinetics and pharmacodynamics of this compound in vivo.
5. Exploration of the potential of this compound as a scaffold for the development of new drugs with improved efficacy and safety profiles.
Conclusion:
In conclusion, this compound is a novel thiazole derivative with promising potential for use in various fields of scientific research. Its anti-inflammatory, analgesic, anticancer, and enzyme inhibitory activities make it a promising candidate for the development of new drugs for the treatment of various diseases. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in medicine and other fields.
Synthesis Methods
(2-{[(isopropylthio)acetyl]amino}-1,3-thiazol-4-yl)acetic acid can be synthesized using a simple and efficient method that involves the reaction of 2-aminothiazole with isopropylthioacetic acid in the presence of a catalyst such as triethylamine. The reaction proceeds smoothly under mild conditions and yields this compound in high purity.
Scientific Research Applications
(2-{[(isopropylthio)acetyl]amino}-1,3-thiazol-4-yl)acetic acid has been extensively studied for its potential applications in various fields of scientific research. In medicinal chemistry, this compound has been shown to exhibit potent anti-inflammatory and analgesic activities, making it a promising candidate for the development of new drugs for the treatment of inflammatory diseases such as rheumatoid arthritis and osteoarthritis.
In pharmacology, this compound has been shown to modulate the activity of various signaling pathways involved in cell proliferation and differentiation, making it a potential candidate for the development of new anticancer drugs. In biochemistry, this compound has been shown to interact with various enzymes and proteins, including carbonic anhydrase and acetylcholinesterase, making it a potential candidate for the development of new enzyme inhibitors.
properties
IUPAC Name |
2-[2-[(2-propan-2-ylsulfanylacetyl)amino]-1,3-thiazol-4-yl]acetic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O3S2/c1-6(2)16-5-8(13)12-10-11-7(4-17-10)3-9(14)15/h4,6H,3,5H2,1-2H3,(H,14,15)(H,11,12,13) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QYISXHDEZAAWAP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)SCC(=O)NC1=NC(=CS1)CC(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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